Cas no 1216185-38-4 (6-Bromo-3,8-dimethylimidazo1,2-apyridine)

• Product Name: 6-Bromo-3,8-dimethylimidazo1,2-apyridine
• CAS No: 1216185-38-4
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD14551610
• CID: 5039669
• PubChem ID: 71559411
• Update Time: 2025-07-02

6-Bromo-3,8-dimethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,8-dimethylimidazo[1,2-a]pyridine
• SY154077
• 3,8-Dimethyl-6-bromoimidazo[1,2-a]pyridine
• SCHEMBL19781524
• CS-0198885
• D80843
• 1216185-38-4
• AKOS017558736
• EN300-132277
• MFCD14551610
• BS-48419
• 6-Bromo-3,8-dimethylimidazo1,2-apyridine

• MDL： MFCD14551610
• Inchi： 1S/C9H9BrN2/c1-6-3-8(10)5-12-7(2)4-11-9(6)12/h3-5H,1-2H3
• InChI Key： PFBYJYBYJAZVCB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=NC=C(C)N2C=1

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-3,8-dimethylimidazo1,2-apyridine

Introduction to 6-Bromo-3,8-dimethylimidazo[1,2-apyridine] (CAS No: 1216185-38-4)

6-Bromo-3,8-dimethylimidazo[1,2-apyridine] is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1216185-38-4, belongs to the imidazopyridine class, a scaffold that has been extensively explored for its utility in drug discovery. The presence of both bromine and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

The imidazopyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring, which together create a unique electronic and steric environment. This structural motif is known to interact favorably with biological targets, particularly enzymes and receptors involved in various disease pathways. The bromo substituent at the 6-position and the methyl groups at the 3- and 8-positions contribute to the compound's overall functionality, enabling diverse chemical transformations and biological evaluations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on imidazopyridine derivatives. These compounds have shown promise in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The 6-Bromo-3,8-dimethylimidazo[1,2-apyridine] (CAS No: 1216185-38-4) has been identified as a key intermediate in the synthesis of several lead compounds that exhibit potent pharmacological effects. Its structural features make it an ideal candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have synthesized several derivatives of 6-Bromo-3,8-dimethylimidazo[1,2-apyridine] (CAS No: 1216185-38-4) to investigate their ability to inhibit specific kinases. Preliminary studies have demonstrated that certain analogs exhibit significant inhibitory activity against targets such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). These findings highlight the compound's potential as a starting point for developing novel anticancer agents.

Another area of interest is the antimicrobial activity of 6-Bromo-3,8-dimethylimidazo[1,2-apyridine] (CAS No: 1216185-38-4). The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Imidazopyridine derivatives have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis and other vital processes. Studies have indicated that modifications of the bromo and methyl substituents can significantly alter the antimicrobial spectrum of these compounds. This underscores the importance of structural optimization in developing effective antimicrobial drugs.

The synthesis of 6-Bromo-3,8-dimethylimidazo[1,2-apyridine] (CAS No: 1216185-38-4) involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the imidazopyridine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the bromo and methyl groups at desired positions. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for further derivatization.

In conclusion,6-Bromo-3,8-dimethylimidazo[1,2-apyridine] (CAS No: 1216185-38-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it a valuable intermediate for synthesizing novel bioactive molecules. The growing body of research on imidazopyridine derivatives underscores their importance as therapeutic candidates for various diseases. As chemical biology continues to advance, compounds like 6-Bromo-3,8-dimethylimidazo[1,2-apyridine] will undoubtedly play a crucial role in discovering new treatments for unmet medical needs.